Cas no 80164-95-0 (Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI))

Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI) structure
80164-95-0 structure
Product Name:Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI)
CAS No:80164-95-0
MF:C14H7Cl2F5
MW:341.103399515152
CID:732450
PubChem ID:187237
Update Time:2025-04-19

Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI)
    • 1,2-dichloro-4-[difluoro(phenyl)methyl]-3-(trifluoromethyl)benzene
    • 1,2-Dichloro-4-(difluorophenylmethyl)-3-(trifluoromethyl)benzene
    • 80164-95-0
    • DTXSID90230112
    • Inchi: 1S/C14H7Cl2F5/c15-10-7-6-9(11(12(10)16)14(19,20)21)13(17,18)8-4-2-1-3-5-8/h1-7H
    • InChI Key: VNRQJXMVVPITGO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1C(F)(F)F)C(C1C=CC=CC=1)(F)F)Cl

Computed Properties

  • Exact Mass: 339.984
  • Monoisotopic Mass: 339.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.433
  • Boiling Point: 325.5°Cat760mmHg
  • Flash Point: 179.8°C
  • Refractive Index: 1.502
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